6-Chloro-2H-spiro[1-benzofuran-3,4'-piperidine]

• IUPAC Name: 6-chlorospiro[2H-1-benzofuran-3,4'-piperidine]
• InChI: InChI=1S/C12H14ClNO/c13-9-1-2-10-11(7-9)15-8-12(10)3-5-14-6-4-12/h1-2,7,14H,3-6,8H2
• InChI Key: XJMDJXGBYBBDBO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12COC3=C2C=CC(=C3)Cl
• Molecular Formula: C12H14ClNO
• Molecular Weight: 223.70 g/mol

Description

6-Chloro-2H-spiro[1-benzofuran-3,4’-piperidine] is a chemical compound. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds, including 6-Chloro-2H-spiro[1-benzofuran-3,4’-piperidine], can be synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Scientific Research Applications

Benzofuran Derivatives in Drug Discovery

Benzofuran derivatives are highlighted for their wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. The interest in benzofuran compounds stems from their potential as natural drug lead compounds, with novel methods for constructing benzofuran rings showing promise for the synthesis of complex derivatives. These compounds are explored for their drug prospects, underscoring the innovative approaches to constructing benzofuran ring systems with high yield and minimal side reactions, contributing to the development of new therapeutic drugs (Miao et al., 2019).

Spiropiperidine Synthesis for Drug Discovery

The synthesis strategies of spiropiperidines, including 6-Chloro-2H-spiro[1-benzofuran-3,4'-piperidine], are critical in medicinal chemistry for exploring new areas of chemical space. The review by Griggs et al. discusses various methodologies for constructing spiropiperidines, particularly focusing on drug discovery projects. It provides insights into synthetic strategies, highlighting the formation of spiro-ring on preformed piperidine rings and vice versa. This research underscores the importance of spiropiperidines in natural product synthesis and their limited but potential application in drug discovery, pointing towards the need for developing general procedures for their synthesis (Griggs et al., 2018).

Spirocyclic Compounds in Medicinal Chemistry

Spirocyclic compounds, including those based on benzofuran and piperidine structures, are gaining attention for their inherent three-dimensionality and structural novelty, which are advantageous in drug discovery. Zheng et al. discuss the use of spiro scaffolds, emphasizing their versatility in medicinal chemistry. With advancements in synthetic methods, spiro scaffolds are expected to be increasingly utilized, indicating a promising future for compounds like 6-Chloro-2H-spiro[1-benzofuran-3,4'-piperidine] in drug discovery efforts (Zheng et al., 2014).

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed with water. If swallowed, the mouth should be rinsed.